Cas no 1187307-98-7 ((2S)-1-(4-methylpiperazin-1-yl)propan-2-ol)

• Product Name: (2S)-1-(4-methylpiperazin-1-yl)propan-2-ol
• CAS No: 1187307-98-7
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 2084041
• PubChem ID: 39235510
• Update Time: 2025-10-31

(2S)-1-(4-methylpiperazin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-methylpiperazin-1-yl)propan-2-ol
• (2S)-1-(4-methylpiperazin-1-yl)propan-2-ol
• 1-Piperazineethanol, alpha,4-dimethyl-, (alphaS)-
• DTXCID001717476
• AKOS026737265
• (I+/-S)-I+/-,4-Dimethyl-1-piperazineethanol
• 873-081-0
• EN300-1233379
• (alphaS)-alpha,4-Dimethyl-1-piperazineethanol
• SCHEMBL6422868
• AT30914
• DTXSID701286814
• 1187307-98-7

• Inchi： 1S/C8H18N2O/c1-8(11)7-10-5-3-9(2)4-6-10/h8,11H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key： PCAFNJDUSMKKHJ-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 158.141913202Da
• Monoisotopic Mass: 158.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 26.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (2S)-1-(4-methylpiperazin-1-yl)propan-2-ol

Chemical Compound CAS No. 1187307-98-7: (2S)-1-(4-methylpiperazin-1-yl)propan-2-ol

The chemical compound with CAS No. 1187307-98-7, commonly referred to as (2S)-1-(4-methylpiperazin-1-yl)propan-2-ol, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable building block for various applications.

Structural Insights and Synthesis

The molecular structure of (2S)-1-(4-methylpiperazin-1-yl)propan-2-ol consists of a piperazine ring substituted with a methyl group at the 4-position and a propanol moiety attached at the 1-position. The stereochemistry at the propanol carbon is S, which plays a crucial role in determining the compound's physical and chemical properties. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, leveraging techniques such as organocatalysis and chiral resolution.

Physical and Chemical Properties

This compound exhibits a melting point of approximately 65°C and a boiling point around 230°C under standard conditions. Its solubility in water is moderate, while it shows excellent solubility in organic solvents such as dichloromethane and ethyl acetate. The presence of the piperazine ring imparts significant hydrogen bonding capabilities, enhancing its ability to interact with polar solvents and biological systems.

Applications in Drug Discovery

Recent studies have highlighted the potential of (2S)-1-(4-methylpiperazin-1-yl)propan-2-ol as a lead compound in drug discovery efforts targeting various therapeutic areas. For instance, its ability to modulate G-protein coupled receptors (GPCRs) has been explored in preclinical models for conditions such as hypertension and neurodegenerative diseases. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been documented in several high-profile research articles.

Materials Science Applications

Beyond pharmacology, this compound has found utility in materials science as a precursor for advanced polymers and surfactants. Its amphiphilic nature makes it an ideal candidate for self-assembling systems, including block copolymers and nanomicelles. Recent breakthroughs have demonstrated its application in creating stimuli-responsive materials that exhibit reversible changes in properties under external stimuli such as temperature or pH.

Safety Considerations

While (2S)-1-(4-methylpiperazin-1-yl)propan-2